Cas no 1396892-90-2 ((2E)-3-(furan-2-yl)-1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}prop-2-en-1-one)
(2E)-3-(furan-2-yl)-1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- (2E)-3-(furan-2-yl)-1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}prop-2-en-1-one
- (E)-3-(furan-2-yl)-1-[4-(imidazol-1-ylmethyl)piperidin-1-yl]prop-2-en-1-one
- (2E)-3-(furan-2-yl)-1-{4-[(1H-imidazol-1-yl)methyl]piperidin-1-yl}prop-2-en-1-one
- 1396892-90-2
- 1-(4-((1H-Imidazol-1-yl)methyl)piperidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one
- (E)-1-(4-((1H-imidazol-1-yl)methyl)piperidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one
- AKOS024519476
- VU0521286-1
- F5822-0593
-
- Inchi: 1S/C16H19N3O2/c20-16(4-3-15-2-1-11-21-15)19-8-5-14(6-9-19)12-18-10-7-17-13-18/h1-4,7,10-11,13-14H,5-6,8-9,12H2/b4-3+
- InChI Key: REXNCKKSAZRUNX-ONEGZZNKSA-N
- SMILES: C(N1CCC(CN2C=NC=C2)CC1)(=O)/C=C/C1=CC=CO1
Computed Properties
- Exact Mass: 285.147726857g/mol
- Monoisotopic Mass: 285.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 51.3Ų
(2E)-3-(furan-2-yl)-1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5822-0593-2μmol |
(2E)-3-(furan-2-yl)-1-{4-[(1H-imidazol-1-yl)methyl]piperidin-1-yl}prop-2-en-1-one |
1396892-90-2 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5822-0593-5μmol |
(2E)-3-(furan-2-yl)-1-{4-[(1H-imidazol-1-yl)methyl]piperidin-1-yl}prop-2-en-1-one |
1396892-90-2 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5822-0593-10μmol |
(2E)-3-(furan-2-yl)-1-{4-[(1H-imidazol-1-yl)methyl]piperidin-1-yl}prop-2-en-1-one |
1396892-90-2 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5822-0593-1mg |
(2E)-3-(furan-2-yl)-1-{4-[(1H-imidazol-1-yl)methyl]piperidin-1-yl}prop-2-en-1-one |
1396892-90-2 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5822-0593-2mg |
(2E)-3-(furan-2-yl)-1-{4-[(1H-imidazol-1-yl)methyl]piperidin-1-yl}prop-2-en-1-one |
1396892-90-2 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5822-0593-3mg |
(2E)-3-(furan-2-yl)-1-{4-[(1H-imidazol-1-yl)methyl]piperidin-1-yl}prop-2-en-1-one |
1396892-90-2 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5822-0593-4mg |
(2E)-3-(furan-2-yl)-1-{4-[(1H-imidazol-1-yl)methyl]piperidin-1-yl}prop-2-en-1-one |
1396892-90-2 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5822-0593-5mg |
(2E)-3-(furan-2-yl)-1-{4-[(1H-imidazol-1-yl)methyl]piperidin-1-yl}prop-2-en-1-one |
1396892-90-2 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5822-0593-10mg |
(2E)-3-(furan-2-yl)-1-{4-[(1H-imidazol-1-yl)methyl]piperidin-1-yl}prop-2-en-1-one |
1396892-90-2 | 10mg |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5822-0593-15mg |
(2E)-3-(furan-2-yl)-1-{4-[(1H-imidazol-1-yl)methyl]piperidin-1-yl}prop-2-en-1-one |
1396892-90-2 | 15mg |
$89.0 | 2023-09-09 |
(2E)-3-(furan-2-yl)-1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}prop-2-en-1-one Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on (2E)-3-(furan-2-yl)-1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}prop-2-en-1-one
Comprehensive Analysis of (2E)-3-(furan-2-yl)-1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}prop-2-en-1-one (CAS No. 1396892-90-2)
The compound (2E)-3-(furan-2-yl)-1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}prop-2-en-1-one (CAS No. 1396892-90-2) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its complex structure, featuring a furan ring, an imidazole moiety, and a piperidine scaffold, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in modern therapeutics.
In recent years, the demand for novel small-molecule drugs has surged, driven by the need for more effective treatments for diseases such as cancer, inflammation, and neurodegenerative disorders. The (2E)-3-(furan-2-yl)-1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}prop-2-en-1-one structure aligns with this trend, as its heterocyclic components are known to interact with biological targets with high specificity. This has led to increased searches for "furan-imidazole hybrids" and "piperidine-based drug candidates" in scientific databases and AI-driven research tools.
The synthesis of CAS No. 1396892-90-2 involves multi-step organic reactions, often employing cross-coupling and Michael addition strategies. Its enone functionality (prop-2-en-1-one) is particularly noteworthy, as it can participate in various conjugation reactions, enhancing its utility in drug design. Recent publications have highlighted its role in the development of selective enzyme inhibitors, a topic frequently searched by medicinal chemists exploring structure-activity relationships (SAR).
From a pharmacological perspective, the imidazole and piperidine segments of this compound are known to improve blood-brain barrier (BBB) penetration, a critical factor in CNS drug development. This has sparked interest in queries like "BBB-permeable small molecules" and "imidazole derivatives for neuroprotection." Additionally, the furan ring's electron-rich nature contributes to the compound's potential as a fluorescent probe or bioimaging agent, aligning with the growing field of theranostics.
In the context of green chemistry, researchers are exploring sustainable methods to synthesize CAS No. 1396892-90-2, such as catalyst-free reactions or microwave-assisted synthesis. These approaches address the rising demand for eco-friendly drug production, a hot topic in both academic and industrial settings. The compound's logP and solubility profiles are also frequently analyzed, as they are crucial for oral bioavailability—a key concern in drug formulation.
Beyond therapeutics, (2E)-3-(furan-2-yl)-1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}prop-2-en-1-one has potential applications in material science, particularly in designing organic semiconductors or photocatalysts. Its conjugated system and electron-donating furan group make it a candidate for optoelectronic devices, a field experiencing rapid growth due to advancements in flexible electronics.
In summary, CAS No. 1396892-90-2 represents a versatile scaffold with broad applicability across drug discovery, diagnostics, and advanced materials. Its structural features and emerging research trends position it as a compound of enduring interest in both scientific literature and patent landscapes.
1396892-90-2 ((2E)-3-(furan-2-yl)-1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}prop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)